3-(diphenylmethyl)-5-(2-methoxyethyl)-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine

• IUPAC Name: 3-benzhydryl-5-(2-methoxyethyl)-6,7-dihydro-4H-[1,2]oxazolo[4,5-c]pyridine
• InChI: InChI=1S/C22H24N2O2/c1-25-15-14-24-13-12-20-19(16-24)22(23-26-20)21(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-11,21H,12-16H2,1H3
• InChI Key: SUFOXZHDLLLSQQ-UHFFFAOYSA-N
• Canonical SMILES: COCCN1CCC2=C(C1)C(=NO2)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H24N2O2
• Molecular Weight: 348.4 g/mol

Description

The compound “3-(diphenylmethyl)-5-(2-methoxyethyl)-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. It also has an isoxazole ring, which is a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom. The presence of these heterocyclic rings suggests that this compound might have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound, as implied by its name, is quite complex. It includes a pyridine ring and an isoxazole ring, both of which are aromatic and contribute to the compound’s stability. The diphenylmethyl and methoxyethyl groups are likely to influence the compound’s physical and chemical properties, including its solubility, reactivity, and potential biological activity.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the conditions and the reagents present. The pyridine ring, for example, can participate in electrophilic substitution reactions, while the isoxazole ring can undergo reactions at the carbon adjacent to the oxygen atom.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the aromatic rings and the ether group (in the methoxyethyl group) could affect its polarity, solubility, and boiling and melting points.

Safety and Hazards

Without specific information, it’s difficult to provide details about the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, its physical and chemical properties, and its potential biological activity. It would also be interesting to investigate how the structure of the compound influences its properties and activity.